Cas no 1797187-28-0 (N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide is a structurally complex sulfonamide derivative featuring a thiazole core substituted with a 2,4-difluoroanilino group and an oxazole sulfonamide moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or antimicrobial agents due to its heterocyclic framework. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the sulfonamide group contributes to solubility and bioactivity. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactive functional groups.
N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide structure
1797187-28-0 structure
Product Name:N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
CAS No:1797187-28-0
MF:C20H16F2N4O3S2
MW:462.492848396301
CID:5371359
Update Time:2025-10-30

N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
    • Inchi: 1S/C20H16F2N4O3S2/c1-11-19(12(2)29-25-11)31(27,28)26-15-5-3-4-13(8-15)18-10-30-20(24-18)23-17-7-6-14(21)9-16(17)22/h3-10,26H,1-2H3,(H,23,24)
    • InChI Key: ILEXVCSJLZOOQS-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(S(NC2=CC=CC(C3=CSC(NC4=CC=C(F)C=C4F)=N3)=C2)(=O)=O)C(C)=N1

N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Pricemore >>

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Additional information on N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Introduction to N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1797187-28-0)

N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide, identified by its CAS number 1797187-28-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development.

The molecular structure of N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide is characterized by its intricate arrangement of functional groups. The presence of a thiazole ring and a sulfonamide moiety contributes to its unique chemical properties and biological interactions. The 2,4-difluoroanilino group introduces fluorine atoms, which are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide has been studied for its potential applications in oncology and anti-inflammatory therapies. Its structural features suggest that it may interact with key enzymes and receptors involved in disease progression.

The synthesis of N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the sulfonamide group at the 4-position of the oxazole ring is particularly critical for achieving the desired biological activity. Advanced synthetic techniques have been employed to optimize yield and purity.

The pharmacological properties of N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide have been evaluated through in vitro and in vivo studies. These investigations have revealed its potential as an inhibitor of enzymes such as kinases and phosphodiesterases. The presence of fluorine atoms in the molecule enhances its binding affinity to these targets, making it a promising candidate for drug development.

In addition to its therapeutic potential, N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-yl]phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide has also been explored for its ability to modulate immune responses. The compound's interaction with immune cells and cytokines suggests that it may have applications in immunotherapy. Recent studies have shown that it can influence the production of pro-inflammatory cytokines and enhance the activity of immune cells.

The safety profile of N-[3-[2-(2,4-difluoroanilino)-1,3-thiazol-4-y]l]phenyl]- 35dimethyl 12 oxazole 44 sulfonamide has been assessed through toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Further research is needed to fully understand its long-term safety profile.

The development of N-[ 33[22(24difluoroanilino)13thiazol44y l]phen yl 35dimethyl12 oxazole44 sulfonam ide as a drug candidate is an ongoing process. Researchers are continuously refining its chemical structure to improve its efficacy and reduce potential side effects. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications.

The future prospects for N-[ 33[22(24difluoroanilino)13thiazol44y l]phen yl 35dimethyl12 oxazole44 sulfonam ide are promising. Its unique chemical properties make it a versatile tool for drug discovery and development. As research progresses, this compound is expected to play a significant role in addressing unmet medical needs across various therapeutic areas.

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